Cas no 1935919-03-1 (Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl)-
• CAS No: 1935919-03-1
• MF: C₆H₈ClF₃
• MW: 172.575931549072
• CID: 5283847
• Update Time: 2025-10-05

Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C6H8ClF3/c7-4-5(1-2-5)3-6(8,9)10/h1-4H2
• InChI Key： LTDRXKNUHHKWEW-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(F)(F)F)CC1

Additional information on Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl)-

Compound CAS No. 1935919-03-1: Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl)

Cyclopropane, as a fundamental hydrocarbon with a three-membered ring structure, has long been a subject of interest in organic chemistry due to its unique electronic and steric properties. The compound Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl), identified by the CAS number 1935919-03-1, represents a specific derivative of cyclopropane with substituents that significantly influence its chemical behavior and potential applications.

The structure of this compound features a cyclopropane ring substituted at the 1-position with two groups: a chloromethyl group (-CH₂Cl) and a trifluoroethyl group (-CF₂CH₂). These substituents introduce distinct electronic effects. The chloromethyl group is an electron-withdrawing group due to the electronegativity of chlorine, while the trifluoroethyl group is also highly electron-withdrawing due to the presence of three fluorine atoms. This combination creates a molecule with significant electronic imbalance and strain within the cyclopropane ring, making it highly reactive in certain chemical transformations.

Recent studies have highlighted the importance of such strained molecules in various chemical reactions. For instance, the reactivity of cyclopropane derivatives has been exploited in processes such as ring-opening polymerization and Diels-Alder reactions. The presence of electron-withdrawing groups like -CH₂Cl and -CF₂CH₂ in CAS No. 1935919-03-1 enhances the electrophilicity of the cyclopropane ring, making it more susceptible to nucleophilic attacks. This property has been leveraged in the synthesis of advanced materials and pharmaceutical intermediates.

In terms of physical properties, Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl) exhibits a low melting point and high volatility due to its molecular structure. The fluorinated substituent contributes to its stability under harsh conditions, making it suitable for applications requiring resistance to thermal and chemical degradation. Recent research has also explored its potential as a precursor in the synthesis of fluorinated polymers for use in high-performance coatings and electronics.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields. One common approach involves the alkylation of cyclopropane derivatives using chloromethylation agents followed by fluorination. Recent advancements in catalytic methods have improved the efficiency of these reactions considerably.

In conclusion, CAS No. 1935919-03-1, or Cyclopropane, 1-(chloromethyl)-1-(2,2,2-trifluoroethyl), stands out as a versatile compound with promising applications across multiple domains. Its unique reactivity and stability make it an invaluable tool in modern organic synthesis and materials science.